Cas no 75822-10-5 (1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 75822-10-5
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• MDL: MFCD08276254
• CID: 560412
• PubChem ID: 12640351
• Update Time: 2025-10-31

1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-5-benzofuranyl)-2,2,2-trifluoro-
• Ethanone, 1-(2,3-dihydro-5-benzofuranyl)-2,2,2-trifluoro- (9CI)
• 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethanone
• 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one
• 1-(2,3-Dihydrobenzofuran-5-yl)-2,2,2-trifluoroethan-1-one
• CS-0268056
• 1-(2,3-dihydrobenzofuran-5-yl)-2,2,2-trifluoroethanone
• 75822-10-5
• 5-(2,2,2-Trifluoroacetyl)-2,3-dihydrobenzofuran
• FS-2026
• DTXSID30505336
• 5-(2,2,2-trifluoroacetyl)-2,3-dihydrobenzofuran, AldrichCPR
• AKOS017559136
• EN300-1935768

• MDL： MFCD08276254
• Inchi： 1S/C10H7F3O2/c11-10(12,13)9(14)7-1-2-8-6(5-7)3-4-15-8/h1-2,5H,3-4H2
• InChI Key： DHVXSSMVNLIPPN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=1)CCO2)=O)(F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one (CAS No. 75822-10-5)

1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one (CAS No. 75822-10-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzofuran ring with a trifluoroethyl ketone moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The benzofuran ring is a heterocyclic aromatic compound consisting of a benzene ring fused with a furan ring. This structural feature provides the compound with enhanced stability and reactivity, making it suitable for use in the synthesis of more complex molecules. The presence of the trifluoroethyl ketone group further enhances the compound's reactivity and solubility properties, which are crucial for its potential applications in pharmaceuticals and materials science.

In recent years, there has been a growing interest in the development of new drugs and materials with improved efficacy and safety profiles. 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one has been studied for its potential as an intermediate in the synthesis of bioactive compounds. Research has shown that this compound can serve as a building block for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one as a key intermediate in the synthesis of potent anti-cancer agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against several human cancer cell lines. The unique combination of the benzofuran ring and the trifluoroethyl ketone group was found to enhance the compound's ability to penetrate cell membranes and target specific cellular pathways involved in cancer progression.

Beyond its potential in pharmaceutical applications, 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one has also been explored for its use in materials science. The compound's high reactivity and stability make it an attractive candidate for the development of advanced materials with unique properties. For example, recent research has focused on using this compound as a precursor for the synthesis of functional polymers with enhanced mechanical strength and thermal stability.

The synthesis of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have further optimized these processes, making it possible to produce this compound on a larger scale with improved efficiency.

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-one (CAS No. 75822-10-5) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to explore new applications and optimize synthetic methods to fully harness the potential of this compound.